Trimethylolmelamine

• CAS: 34777-81-6
• Molecular Formula: C6H12N6O3
• Molecular Weight: 216.20 g/mol
• InChI: InChI=1S/C6H12N6O3/c13-1-7-4-10-5(8-2-14)12-6(11-4)9-3-15/h13-15H,1-3H2,(H3,7,8,9,10,11,12)
• InChIKey: USDJGQLNFPZEON-UHFFFAOYSA-N

Trimethylolmelamine: Trifunctional Crosslinker for Advanced Materials

Trimethylolmelamine (TMM) is a triazine-based compound characterized by three reactive hydroxymethyl (-CH2OH) groups attached to a melamine core [1]. It is primarily synthesized through the reaction of melamine with formaldehyde, serving as a crucial precursor and crosslinking agent in the formation of melamine-formaldehyde resins [2]. These resins are widely used for their ability to form durable, three-dimensional polymer networks, finding applications in coatings, adhesives, and textile finishing [3].

Workflow

Crosslinking in MF resins, coatings, adhesives

Selection

Trifunctional monomer for high crosslink density

Context

Acid-catalyzed cure; distinct from HMMM & DMM

• [1] Schindlbauer, H., & Anderer, J. (1980). Eine einfache Charakterisierung von Melamin-Formaldehyd-Kondensaten mit Hilfe von NMR-Messungen. Analytical and Bioanalytical Chemistry, 301(3), 210-214. View Source
• [2] Hvad er fremstillingsprincippet for melaminharpiks. (2022). Zibo Anquan Chemical Co. View Source
• [3] Methylol Group. (n.d.). ScienceDirect. View Source

Trimethylolmelamine: Differentiated Crosslinking vs. Analogs

The performance of amino resin crosslinkers is highly dependent on the number and type of reactive functional groups on the molecule. While compounds like hexamethylolmelamine (HMM) or dimethylolurea (DMU) belong to the same broad class, they exhibit distinct reactivities and network-forming capabilities [1]. Trimethylolmelamine's specific trifunctionality leads to a unique balance between reactivity and final network properties, as detailed in the quantitative evidence below [2]. Simple substitution with a less (e.g., dimethylolmelamine) or more (e.g., hexamethylolmelamine) functionalized analog will alter critical parameters such as cure speed and final crosslink density, compromising the intended application's performance .

Bifunctional DMM cannot replicate the trifunctional network density of TMM, altering mechanical and barrier properties.

Highly etherified HMMM shifts cure kinetics and film flexibility; direct replacement may compromise process control.

Urea-based crosslinkers (DMU, DMEU) typically show lower hydrolytic stability, affecting durability in wet service.

• [1] Timm, J. A., et al. (1974). Hydrolysis mechanism of crosslinks formed between hydroxymethylated 2‑substituted 4,6‑diamino‑s‑triazines and cotton. Journal of Applied Polymer Science, 18(10), 2903. View Source
• [2] Bertoniere, N. R., Blouin, F. A., Martin, L. F., & Rowland, S. P. (1974). Effects of Polymerization Parameters of Methylolated Melamines Upon the Wet-Fixation Durable-Press Process for Treating Cotton Fabrics. Textile Research Journal, 44(2), 140-146. View Source

Trimethylolmelamine: Quantitative Evidence vs. Analogs

Textile FR Fixation: TMM vs. DMDHEU

Trimethylolmelamine (TMM) demonstrates significantly higher reactivity compared to its more highly functionalized analog, hexamethylolmelamine (HMM). In a wet-fixation durable-press process for treating cotton fabrics, the more reactive TMM necessitates the use of short fixation periods, whereas HMM, due to its slower reaction kinetics, allows for very long fixations [1].

Cotton FR: TMM vs. DMDHEU

Head-to-head

TMM modestly increases MDPA fixation and yields higher LOI on cotton

Supports fiber-specific FR finishing review

Nylon: DMDHEU may be preferable for P retention

Evidence Dimension	Reactivity and Process Fixation Time
Target Compound Data	Trimethylolmelamine (TMM) requires short fixation periods.
Comparator Or Baseline	Hexamethylolmelamine (HMM) allows for very long fixation periods.
Quantified Difference	Qualitative difference in required process time; TMM is more reactive.
Conditions	Wet-fixation durable-press process for treating cotton fabrics with methylolated melamine/dimethyloldihydroxyethyleneurea (DMDHEU) combinations [1].

Why This Matters

This higher reactivity makes TMM the preferred choice for processes requiring rapid curing or higher throughput, while HMM is suited for applications where slower, more controlled curing is advantageous for achieving a different balance of final fabric properties.

• [1] Bertoniere, N. R., Blouin, F. A., Martin, L. F., & Rowland, S. P. (1974). Effects of Polymerization Parameters of Methylolated Melamines Upon the Wet-Fixation Durable-Press Process for Treating Cotton Fabrics. Textile Research Journal, 44(2), 140-146. View Source

Microcapsule Mechanical Resistance: TMM vs. HMMM

In a comparative study of crosslinking reagents on cotton, trimethylolmelamine (TMM) was found to form crosslinks with different hydrolysis resistance compared to urea-based alternatives like dimethylolurea (DMU) [1]. While exact quantitative retention percentages are not provided in the abstract, the established order of hydrolysis resistance indicates TMM's superior performance over DMU in certain pH regimes, particularly acidic conditions [1].

Microcapsule Resistance: TMM vs. HMMM

Head-to-head

TMM-based MSMA capsules show higher mechanical resistance than MLAR type

Supports wall morphology design for encapsulation

Resistance varies with wall thickness & pore size

Evidence Dimension	Hydrolysis Resistance of Crosslinked Cotton Fabrics
Target Compound Data	Trimethylolmelamine (TMM) is one of the studied reagents.
Comparator Or Baseline	Dimethylolurea (DMU), dimethylolethyleneurea (DMEU), dimethylol-ethyltriazone (DMET).
Quantified Difference	The order of hydrolysis resistance was determined from retained nitrogen content. The study establishes a ranking of reagents, with TMM falling into a distinct class (MXT) with varying stability profiles based on pH, as detailed in the study [1].
Conditions	Cotton fabric crosslinked with various reagents and hydrolyzed in buffer and NaOH solutions of various pHs for 30 minutes at 80°C [1].

Why This Matters

The established class of triazine-based crosslinkers (MXT), of which TMM is a member, offers a distinct hydrolytic stability profile compared to simple urea-based alternatives. This can be a critical factor in applications like textiles, where resistance to laundering (often involving acidic or alkaline conditions) dictates product lifespan.

• [1] Timm, J. A., et al. (1974). Hydrolysis mechanism of crosslinks formed between hydroxymethylated 2‑substituted 4,6‑diamino‑s‑triazines and cotton. Journal of Applied Polymer Science, 18(10), 2903. View Source

Hydrolytic Stability of TMM Textile Finishes

Trimethylolmelamine is a trifunctional crosslinker, possessing exactly three methylol (CH2OH) groups per molecule . This is in contrast to analogs like hexamethylolmelamine (HMM), which has a theoretical functionality of six, or dimethylolmelamine (DMM), which has two. The defined functionality of TMM allows for the creation of polymer networks with a more predictable and often more optimal crosslink density compared to mixtures of less-defined melamine-formaldehyde resins [1].

Hydrolysis Resistance Ranking

Data to verify

TMM > DMET > DMEU > DMU (pH-dependent)

Supports durable-press textile selection

Activation energy 21.8 kcal/mol for TMM analog

Evidence Dimension	Crosslinker Functionality (Number of Reactive Groups)
Target Compound Data	Functionality = 3 (trifunctional)
Comparator Or Baseline	Hexamethylolmelamine (HMM) functionality = 6; Dimethylolmelamine (DMM) functionality = 2.
Quantified Difference	Difference of +3 functional groups compared to DMM; -3 functional groups compared to HMM.
Conditions	Theoretical molecular structure; confirmed as a standard model compound in analytical studies [2].

Why This Matters

The precise trifunctionality of TMM offers a middle ground between lower-functionality crosslinkers that may result in insufficient network density and higher-functionality ones that can lead to overly brittle or difficult-to-process materials. This makes it a valuable starting point for engineering specific mechanical and chemical properties in the final polymer.

• [1] Methylol Group. (n.d.). ScienceDirect. View Source
• [2] Schindlbauer, H., & Anderer, J. (1980). Eine einfache Charakterisierung von Melamin-Formaldehyd-Kondensaten mit Hilfe von NMR-Messungen. Analytical and Bioanalytical Chemistry, 301(3), 210-214. View Source

Trimethylolmelamine: Key Application Scenarios

Durable Flame Retardant Finishing for Cotton

The higher reactivity of TMM compared to hexamethylolmelamine [1] makes it particularly suitable for applications requiring faster production cycles. This includes textile finishing processes where short fixation times are desirable, or in binder formulations for nonwovens or coatings where rapid strength development is critical.

PCM Microencapsulation & Controlled Release

Researchers and formulators seeking to build a polymer network with a specific, predictable crosslink density should consider TMM. Its precise trifunctionality provides a more controlled network architecture than using complex mixtures of melamine-formaldehyde precondensates or highly functionalized crosslinkers that may introduce unwanted brittleness.

Durable-Press Textile Finishes

For applications where resistance to acidic hydrolysis is a key performance requirement, TMM offers a distinct advantage over simpler urea-formaldehyde-based crosslinkers [2]. This can be beneficial in the formulation of durable coatings for industrial equipment, automotive parts, or exterior-grade wood adhesives exposed to acidic environments.

Application

Selection Property

Validation Focus

Cotton FR finishing

Trifunctional crosslinking & nitrogen synergism

Phosphorus fixation & LOI

PCM microencapsulation

Tunable wall morphology & reactivity

Mechanical resistance & formaldehyde emission

Durable-press textiles

Hydrolysis-resistant crosslinks

Washfastness & pH-dependent durability

Coatings & adhesives

High crosslink density & reactivity

Cure kinetics & film properties

• [1] Bertoniere, N. R., Blouin, F. A., Martin, L. F., & Rowland, S. P. (1974). Effects of Polymerization Parameters of Methylolated Melamines Upon the Wet-Fixation Durable-Press Process for Treating Cotton Fabrics. Textile Research Journal, 44(2), 140-146. View Source
• [2] Timm, J. A., et al. (1974). Hydrolysis mechanism of crosslinks formed between hydroxymethylated 2‑substituted 4,6‑diamino‑s‑triazines and cotton. Journal of Applied Polymer Science, 18(10), 2903. View Source